2-{[5-(acetylamino)-1,3,4-thiadiazol-2-yl]thio}-N-[3-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C13H11F3N4O2S2/c1-7(21)17-11-19-20-12(24-11)23-6-10(22)18-9-4-2-3-8(5-9)13(14,15)16/h2-5H,6H2,1H3,(H,18,22)(H,17,19,21)
• InChI Key: HSKDLZGQAKOYMQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NN=C(S1)SCC(=O)NC2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C13H11F3N4O2S2
• Molecular Weight: 376.4 g/mol

Description

This compound is a novel derivative of 2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-arylacetamide. It has been synthesized and evaluated in vitro for its urease inhibitor activities. The compound has a linear formula of C11H9F3N4OS2 and a molecular weight of 334.344.

Synthesis Analysis

The compound is synthesized efficiently in three steps in high isolated yields from amines, 2-chloroacetyl chloride, hydrazinecarbothioamide, and carbon disulfide. N-(4-Nitrophenyl)acetohydrazonoyl bromide and 1-[3,5-dimethyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethan-1-one have been used as useful precursors in the synthesis of new series of 1,3,4-thiadiazole derivatives.

Molecular Structure Analysis

The molecular docking simulation was performed using AutoDock4 by docking all synthesized compounds and standard inhibitors into the crystal structure of Jack bean urease. This suggests that the synthesized compounds could interact well with the active site of the urease enzyme.

Chemical Reactions Analysis

The compounds are synthesized efficiently in three steps in high isolated yields from amines, 2-chloroacetyl chloride, hydrazinecarbothioamide, and carbon disulfide. The reaction of N-(4-nitrophenyl)acetohydrazonoyl bromide with 2-[(methylthio)carbonthioyl]hydrazones in absolute ethanol in the presence of triethylamine afforded the corresponding 1,3,4-thiadiazole derivatives.

Physical And Chemical Properties Analysis

The compound has a linear formula of C11H9F3N4OS2 and a molecular weight of 334.344. More detailed physical and chemical properties might not be available as Sigma-Aldrich does not collect analytical data for this product.

Mechanism of Action

Target of Action

It’s worth noting that similar compounds, such as acetazolamide, are known to inhibit carbonic anhydrase . This enzyme plays a crucial role in regulating pH and fluid balance in the body .

Mode of Action

Based on its structural similarity to acetazolamide, it may also function as a carbonic anhydrase inhibitor . This would involve the compound binding to the active site of the enzyme, preventing it from catalyzing the conversion of carbon dioxide to bicarbonate and protons .

Biochemical Pathways

If it acts similarly to acetazolamide, it could impact several physiological processes, including respiration, fluid secretion, and ph regulation . By inhibiting carbonic anhydrase, the compound could disrupt the balance of bicarbonate and protons in the body, affecting these processes .

Pharmacokinetics

Similar compounds like acetazolamide are known to be well absorbed after oral administration and widely distributed throughout the body . They are primarily excreted unchanged in the urine .